(3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine
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Description
(3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine is a secondary amine characterized by a branched alkyl group (3-methylbutan-2-yl) and a 3-morpholinopropyl substituent. The compound’s molecular formula is C₁₂H₂₆N₂O, with a molecular weight of 214.35 g/mol. Its structure combines lipophilic (branched alkyl chain) and hydrophilic (morpholine ring) moieties, making it a versatile scaffold for pharmaceutical or chemical applications.
Properties
Molecular Formula |
C12H26N2O |
|---|---|
Molecular Weight |
214.35 g/mol |
IUPAC Name |
3-methyl-N-(3-morpholin-4-ylpropyl)butan-2-amine |
InChI |
InChI=1S/C12H26N2O/c1-11(2)12(3)13-5-4-6-14-7-9-15-10-8-14/h11-13H,4-10H2,1-3H3 |
InChI Key |
SMVQNEQWQWNSBH-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(C)NCCCN1CCOCC1 |
Origin of Product |
United States |
Biological Activity
(3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine, a compound with significant potential in medicinal chemistry, features a branched alkyl group and a morpholine moiety. This unique structure may influence its biological activity, making it a subject of interest in pharmacological research.
Chemical Structure and Properties
The molecular formula of (3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine is . The presence of both amine and morpholine functional groups allows for diverse chemical reactivity, which is critical for its biological interactions.
| Property | Description |
|---|---|
| Molecular Weight | 197.28 g/mol |
| Functional Groups | Amine, Morpholine |
| Solubility | Soluble in polar solvents |
| Lipophilicity | Enhanced due to branched alkane structure |
The biological activity of (3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine can be attributed to its interaction with various biological targets. Preliminary studies suggest that it may act as a modulator of neurotransmitter systems, particularly through receptor binding affinities that influence metabolic pathways.
Pharmacodynamics
Interaction studies indicate that this compound may exhibit selective binding to specific receptors, which could lead to therapeutic applications in treating metabolic disorders or neurological conditions. For instance, the structural characteristics allow it to potentially interact with melatonin receptors, similar to other compounds that have shown sub-nanomolar binding affinities .
Study 1: Receptor Binding Affinity
A study investigating the binding affinity of various amine derivatives found that (3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine had promising results in receptor assays. The compound demonstrated significant binding to the melatonin receptor subtype MT(2), suggesting potential applications in sleep regulation and metabolic control.
Study 2: Metabolic Stability
Research on the metabolic stability of similar compounds highlighted the importance of structural modifications to enhance resistance against CYP450-mediated metabolism. Modifications in the linker regions were shown to improve pharmacokinetic profiles, which could be applicable when developing derivatives of (3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine .
Toxicity and Safety Profile
The safety profile of (3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine is still under investigation. Preliminary toxicity assessments suggest that while the compound exhibits low cytotoxicity at therapeutic concentrations, comprehensive studies are needed to evaluate its long-term effects and safety in vivo.
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Structural and Physicochemical Comparisons
The table below compares the target compound with structurally related morpholine-containing amines:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Substituent Type | Key Structural Features |
|---|---|---|---|---|
| (3-Methylbutan-2-yl)[3-(morpholin-4-yl)propyl]amine (Target) | C₁₂H₂₆N₂O | 214.35 | Branched alkyl | Branched 3-methylbutan-2-yl group; flexible propyl linker to morpholine. |
| (3-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine | C₁₅H₂₄N₂O | 248.36 | Aromatic (methoxybenzyl) | Methoxy group enhances polarity; benzyl ring enables π-π interactions. |
| 3-(Morpholin-4-yl)propylamine hydrochloride | C₁₂H₂₁ClN₂OS | 276.83 | Heteroaromatic (thiophenmethyl) | Thiophene ring introduces sulfur-based reactivity; hydrochloride salt improves solubility. |
| 3,3-Dimethyl-1-(morpholin-4-yl)butan-2-amine | C₁₀H₂₂N₂O | 186.30 | Branched alkyl (dimethylbutyl) | Compact structure; higher lipophilicity due to dimethyl groups. |
| (2-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine | C₁₅H₂₄N₂O | 248.36 | Aromatic (methylbenzyl) | Methyl group increases steric bulk; benzyl substituent supports planar interactions. |
Key Observations:
- Hydrogen Bonding : The morpholine ring’s oxygen and nitrogen atoms enable hydrogen bonding, critical for solubility and target binding. Aromatic analogs (e.g., benzyl derivatives) may exhibit additional π-π stacking interactions .
- Steric Effects : Bulkier substituents (e.g., naphthalen-1-ylmethyl in ) could hinder conformational flexibility, whereas the target’s alkyl chain allows greater rotational freedom.
Crystallographic and Conformational Insights
- Morpholine Ring Puckering : The morpholine ring adopts a chair conformation in most analogs, as described by Cremer and Pople’s puckering coordinates . Substituents like the 3-methylbutan-2-yl group may slightly distort the ring geometry, affecting intermolecular interactions.
- Hydrogen-Bonding Networks : In β-lactam analogs with morpholine, hydrogen bonds (C–H···O) stabilize crystal packing . The target compound’s alkyl chain may reduce such interactions compared to polar derivatives (e.g., methoxybenzyl).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
